6-Butyl-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one

Specification

• CAS No.: 126233-87-2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: 10-butyl-11-methyl-1,3,10-triazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one
• Standard InChI: InChI=1S/C15H21N3O/c1-3-4-8-17-10-12-6-5-7-13-14(12)18(9-11(17)2)15(19)16-13/h5-7,11H,3-4,8-10H2,1-2H3,(H,16,19)
• Standard InChI Key: YMZVHRRSDRGQNS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC2=C3C(=CC=C2)NC(=O)N3CC1C

Introduction

Table 1: Structural Attributes

Feature	Description
Core Scaffold	Benzodiazepine fused with imidazole
Functional Groups	Ketone (C=O), alkyl (butyl, methyl)
Ring Conformations	Tetrahydro conformation
Molecular Weight	Approx. 259 g/mol

Synthesis

The synthesis of compounds like 6-Butyl-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one typically involves multi-step reactions starting from precursors such as substituted benzodiazepines or imidazole derivatives. The process often includes:

• Cyclization Reactions: Formation of the fused ring system through condensation or cyclization using aldehydes or ketones.

• Alkylation: Introduction of the butyl and methyl groups via alkylating agents.

• Oxidation/Reduction Steps: Adjusting oxidation states to achieve the desired functional groups.

Table 2: General Synthetic Pathway

Step	Reagents/Conditions
Cyclization	Acid/base catalysts
Alkylation	Alkyl halides (e.g., butyl bromide)
Purification	Chromatography or recrystallization

Central Nervous System (CNS) Activity

The imidazole-benzodiazepine framework is associated with GABA receptor modulation, which may imply anxiolytic or sedative effects similar to other benzodiazepines.

Anticancer Potential

Fused heterocyclic systems like this have been explored for cytotoxic properties against various cancer cell lines. The presence of hydrophobic substituents (butyl group) may enhance membrane permeability and activity.

Table 3: Hypothetical Applications

Application Area	Mechanism of Action
CNS Disorders	GABA receptor agonism
Oncology	DNA intercalation or enzyme inhibition

Research Findings and Future Directions

Although specific experimental data for this compound is not readily available in the provided sources, similar derivatives have shown promising results in:

• Enhancing metabolic stability for pharmaceutical applications.

• Exhibiting cytotoxicity against breast and colorectal cancer cell lines.

• Acting as potential enzyme inhibitors in inflammatory pathways.

Future research should focus on:

• Detailed pharmacokinetic studies to assess bioavailability.

• In vitro and in vivo testing for CNS and anticancer activities.

• Structural optimization to improve efficacy and reduce side effects.